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Compound of Interest

Compound Name: YS-49 monohydrate

Cat. No.: B8069284

For Researchers, Scientists, and Drug Development Professionals

Introduction

YS-49 monohydrate, also known as CKD-712, is a 1-naphthyl analog of higenamine. It is
recognized as an anti-inflammatory agent and an activator of the PI3K/Akt signaling pathway,
which plays a crucial role in various cellular processes.[1] Research has indicated its potential
in protecting cells from oxidant injury through the induction of heme oxygenase-1 (HO-1). This
document provides detailed application notes and protocols for the use of YS-49 monohydrate
in animal studies, with a specific focus on a glucocorticoid-induced osteoporosis model.
Information on its mechanism of action and potential applications in sepsis and cardiovascular
conditions is also included.

Physicochemical Properties
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Property Value

CKD-712, 1-(a-naphthylmethyl)-6,7-dihydroxy-

Synonyms 1,2,3,4-tetrahydroisoquinoline
CAS Number 132836-42-1

Molecular Formula C20H21BrNO3

Appearance Solid

Purity >98% (HPLC)

Solubility Soluble in water

Mechanism of Action

YS-49 monohydrate exerts its biological effects through multiple signaling pathways. It is a
known activator of the Phosphoinositide 3-kinase (P13K)/protein kinase B (Akt) signaling
pathway.[1] This pathway is fundamental in regulating cell proliferation, differentiation, and
survival. By activating PI3K/Akt, YS-49 can influence various cellular functions, including
osteoblast differentiation.

Furthermore, YS-49 induces the expression of Heme oxygenase-1 (HO-1), an enzyme with
potent anti-inflammatory and antioxidant properties. This induction helps protect cells from
oxidative stress and inflammation. In the context of cardiovascular studies, YS-49 has been
shown to act as a beta-adrenergic receptor agonist.

Signaling Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. scielo.br [scielo.br]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b8069284?utm_src=pdf-body-img
https://www.benchchem.com/product/b8069284?utm_src=pdf-custom-synthesis
https://www.scielo.br/j/bjps/a/DrLL7SgZVLzpb36LcYvHCgL/?lang=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8069284?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

 To cite this document: BenchChem. [Application Notes and Protocols for YS-49 Monohydrate
in Animal Studies]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8069284+#ys-49-monohydrate-dosage-for-animal-
studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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